Cas no 1317-48-2 (4-Amino-1-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride)

• Product Name: 4-Amino-1-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride
• CAS No: 1317-48-2
• MF: C₉H₁₄ClN₃O₅
• MW: 279.677561283112
• CID: 2355014
• Update Time: 2023-08-07

4-Amino-1-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• CYTARABINE HYDROCHLORIDE
• 4-Amino-1-[(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one;hydrochloride

• Inchi： 1S/C9H13N3O5.ClH/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8;/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16);1H/t4-,6-,7+,8+;/m1./s1
• InChI Key： KCURWTAZOZXKSJ-YVJQLCIZSA-N
• SMILES： Cl.O1[C@H](CO)[C@H]([C@@H]([C@H]1N1C(N=C(C=C1)N)=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 383
• Topological Polar Surface Area: 129